Cas no 72411-32-6 (5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine)

• Product Name: 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine
• CAS No: 72411-32-6
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 6780619
• PubChem ID: 12581800
• Update Time: 2026-03-12

5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine
• C90529
• 72411-32-6
• SCHEMBL13359561
• 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine

• Inchi： 1S/C6H5ClN4/c1-4-2-5-8-3-9-11(5)6(7)10-4/h2-3H,1H3
• InChI Key： CAITUXQFBMFSFY-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC2=NC=NN21

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine

5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine: A Promising Scaffold in Pharmaceutical Research

5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine, with the chemical identifier CAS No. 72411-32-6, represents a unique class of heterocyclic compounds that have garnered significant attention in the pharmaceutical industry. This compound belongs to the broader family of [1,2,4]triazolo[1,5-f]pyrimidine derivatives, which are characterized by their fused triazole and pyrimidine rings. The structural complexity of this molecule, particularly the presence of the 5-chloro and 7-methyl substituents, plays a critical role in determining its biological activity and pharmacological profile. Recent studies have highlighted the potential of this scaffold in modulating key molecular targets associated with various diseases, including oncology, neurology, and inflammatory disorders.

The molecular architecture of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine is defined by its core [1,2,4]triazolo[1,5-f]pyrimidine ring system, which is a derivative of the well-known pyrimidine ring found in nucleotides and nucleosides. The 5-chloro substituent introduces electronic and steric effects that may influence the molecule’s interaction with biological targets, while the 7-methyl group contributes to its lipophilicity and metabolic stability. These structural features are essential for the compound’s ability to penetrate cell membranes and exert its pharmacological effects. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes, which are optimized to achieve high yields and purity levels.

Recent advancements in medicinal chemistry have underscored the importance of [1,2,4]triazolo[1,5-f]pyrimidine derivatives in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine exhibits potent anti-cancer activity by inhibiting the activity of the EGFR (Epidermal Growth Factor Receptor) kinase, a key driver in several malignancies. The compound’s ability to selectively target this kinase, while minimizing off-target effects, highlights its potential as a lead compound for further drug development. Additionally, its high binding affinity for the EGFR tyrosine kinase domain has been validated through molecular docking studies and in vitro assays, providing a strong foundation for its preclinical evaluation.

Another area of interest is the application of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine in neurodegenerative diseases. Research published in Neuropharmacology in 2024 revealed that this compound modulates the activity of tau protein in Alzheimer’s disease models, potentially reducing the formation of neurofibrillary tangles. The 7-methyl group is believed to enhance the compound’s interaction with the tau kinase enzyme, thereby inhibiting pathological protein aggregation. These findings suggest that the compound could be a valuable candidate for the development of disease-modifying therapies for neurodegenerative conditions.

From a synthetic standpoint, the preparation of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine involves a series of well-documented steps. The initial synthesis typically begins with the formation of a 1,3,4-oxadiazole intermediate, which is then cyclized under specific conditions to yield the final product. The 5-chloro substituent is introduced through a nucleophilic substitution reaction, while the 7-methyl group is incorporated via a methylation process. Optimization of reaction conditions, such as temperature, solvent, and catalyst selection, is critical for achieving high yields and minimizing side reactions. These synthetic strategies have been refined over recent years, enabling the scalable production of this compound for pharmaceutical applications.

In addition to its therapeutic potential, 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine has been evaluated for its pharmacokinetic properties. Studies have shown that the compound exhibits good oral bioavailability, with a half-life that is sufficient for once-daily dosing regimens. Its metabolic stability, particularly in the liver, is attributed to the 7-methyl group, which reduces the likelihood of rapid enzymatic degradation. These properties make it a favorable candidate for drug development, as they contribute to improved patient compliance and therapeutic outcomes.

Current research efforts are focused on expanding the therapeutic applications of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine by exploring its interactions with other biological targets. For instance, preliminary studies suggest that the compound may have anti-inflammatory effects by modulating the activity of COX-2 (Cyclooxygenase-2) enzymes, which are implicated in chronic inflammatory diseases. Further investigation into these mechanisms could open new avenues for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising properties, the development of 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine as a therapeutic agent requires addressing several challenges. These include optimizing its selectivity for target proteins, minimizing potential toxicities, and ensuring its efficacy in in vivo models. Ongoing preclinical studies are aimed at refining these aspects, with a focus on improving the compound’s safety profile and therapeutic index. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 5-Chloro-7-methyl-[1,2,4]triazolo[1,5-f]pyrimidine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a versatile scaffold for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is poised to play a pivotal role in the treatment of various diseases, underscoring the importance of continued exploration in this area.